Cas no 1795476-10-6 ([3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride)

[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride is a synthetic organic compound featuring a piperidine core functionalized with a 4-nitrobenzenesulfonyl group and an aminomethyl substituent. The hydrochloride salt enhances stability and solubility, making it suitable for research applications. The nitrobenzenesulfonyl moiety provides electron-withdrawing properties, which may influence reactivity in further synthetic modifications. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a building block for biologically active molecules. Its well-defined structure allows for precise characterization and controlled reactivity in synthetic pathways. Proper handling is advised due to the nitro group’s potential sensitivity. Analytical data (e.g., NMR, HPLC) should confirm purity before use.
[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride structure
1795476-10-6 structure
Product Name:[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride
CAS No:1795476-10-6
MF:C13H20ClN3O4S
MW:349.833600997925
MDL:MFCD31559656
CID:5152486
PubChem ID:86813050
Update Time:2025-05-28

[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride
    • Z1491322453
    • [3-methyl-1-(4-nitrophenyl)sulfonylpiperidin-2-yl]methanamine;hydrochloride
    • 1-[3-METHYL-1-(4-NITROBENZENESULFONYL)PIPERIDIN-2-YL]METHANAMINE HYDROCHLORIDE
    • [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride
    • MDL: MFCD31559656
    • Inchi: 1S/C13H19N3O4S.ClH/c1-10-3-2-8-15(13(10)9-14)21(19,20)12-6-4-11(5-7-12)16(17)18;/h4-7,10,13H,2-3,8-9,14H2,1H3;1H
    • InChI Key: SHQQXUXCTDSQRX-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C)C1CN)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 463
  • Topological Polar Surface Area: 118

[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride Pricemore >>

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Additional information on [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride

Comprehensive Overview of [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride (CAS No. 1795476-10-6)

The compound [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride (CAS No. 1795476-10-6) is a specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a piperidine ring substituted with a methyl group and a nitrobenzenesulfonyl moiety, making it a subject of interest in pharmaceutical and chemical research. The presence of the hydrochloride salt enhances its solubility, which is critical for applications in drug formulation and biochemical assays.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride as a building block for targeted drug delivery systems. Its nitro group offers opportunities for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies. This compound is also being explored in the context of enzyme inhibition, a hot topic in the development of novel therapeutics for metabolic disorders.

The synthesis of CAS No. 1795476-10-6 involves multi-step organic reactions, including sulfonylation and amination, which are frequently searched topics in academic and industrial circles. Its piperidine core is a common motif in central nervous system (CNS) drugs, sparking discussions about its potential role in neuropharmacology. However, it is essential to note that current research is preliminary, and further studies are needed to validate its efficacy and safety.

From an industrial perspective, [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride is gaining traction as a high-value intermediate. Its compatibility with green chemistry principles is a notable advantage, as sustainability remains a key focus in chemical manufacturing. Companies are investing in optimized synthetic routes to reduce waste and improve yield, addressing the global push for eco-friendly production.

Analytical characterization of this compound typically employs advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, which are critical for regulatory compliance. The nitrobenzenesulfonyl group also facilitates UV detection, making it easier to monitor in complex matrices. This feature is particularly valuable in quality control laboratories.

In summary, [3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]methanamine hydrochloride (CAS No. 1795476-10-6) represents a promising candidate for diverse applications, from drug discovery to material science. Its structural complexity and functional groups offer ample opportunities for innovation, making it a compound worth watching in the evolving landscape of chemical research.

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